Cas no 1019-57-4 (Acetaldehyde 2,4-Dinitrophenylhydrazone)

• Product Name: Acetaldehyde 2,4-Dinitrophenylhydrazone
• CAS No: 1019-57-4
• MF: C₈H₈N₄O₄
• MW: 224.17352104187
• MDL: MFCD00458721
• CID: 179071
• PubChem ID: 24866869
• Update Time: 2025-05-19

Acetaldehyde 2,4-Dinitrophenylhydrazone Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde,2-(2,4-dinitrophenyl)hydrazone
• Acetaldehyde 2,4-Dinitrophenylhydrazone
• Acetaldehyde(DNPHDerivative)
• Acetaldehyde(DNPHDerivative) Solution
• Acetaldehyde-2,4-dinitrophenylhydrazone
• Acetaldehyde-2,4-DNPH
• Acetaldehyde-2,4-DNPH solution
• Acetaldehyde-DNPH
• Acetaldehyde-DNPH & Formaldehyde-DNPH
• Air Monitoring Aldehyde-DNPH Mix 1
• Air Monitoring Aldehyde-DNPH Mix 2
• Carbonyl Compounds as DNPH Derivatives
• Carbonyl DNPH Derivatives
• JEA Method Aldehydes as DNPH Derivatives
• Option 1 DNPH Derivative Testing Mix
• Option 2 DNPH Derivative Testing Mix
• 2,4-Dinitrophenylhydrazone of acetaldehyde
• ACETALDEHYDE-2,4-DNPH,100MG,NEAT
• DNPH
• Ethanal 2,4-dinitrophenylhydrazone
• Ethanal DNPH
• Ethanal DNPH,peak # 2
• NSC 403216
• Acetaldehyde-DNPH solution
• Acetaldehyde-DNPH solution,3ppm
• Ethanal DNPH
• Ethanal DNPH, peak # 2
• ACETALDEHYDE (DNPH DERIVATIVE)
• Acetaldehyde, (2,4-dinitrophenyl)hydrazone
• Ethanal (2,4-dinitrophenyl)hydrazone #
• CBDivE_003135
• ONBOQRNOMHHDFB-UHFFFAOYSA-N
• Acetaldehyde2,4-Dinitrophenylhydrazone
• acetaldehyd -2,4-dinitrophenylhydrazon
• VZ31173
• A1271
• Acetaldehyde, 2-(2,4-dinitrophenyl)hydrazone, (1E)-
• J-000527
• N-(ethylideneamino)-2,4-dinitroaniline
• Acetaldehyde, 2-(2,4-dinitrophenyl)hydrazone
• N-[(E)-ethylideneamino]-2,4-dinitroaniline
• AS-75514
• Acetaldehyde-2,4-dinitrophenylhydrazone, BCR(R) certified Reference Material
• NSC-403216
• ZV8P2CCR5D
• Acetaldehyde,4-dinitrophenyl)hydrazone
• DTXSID801030173
• (2E)-1-(2,4-dinitrophenyl)-2-ethylidenehydrazine
• NSC403216
• BAA01957
• 61947-85-1
• InChI=1/C8H8N4O4/c1-2-9-10-7-4-3-6(11(13)14)5-8(7)12(15)16/h2-5,10H,1H3/b9-2+
• (1E)-Acetaldehyde 2-(2,4-dinitrophenyl)hydrazone
• Acetaldehyde-2,4-dinitrophenylhydrazone, analytical standard, for environmental analysis
• Acetaldehyde, 2,4-dinitrophenylhydrazone
• 1-(2,4-dinitrophenyl)-2-ethylidenehydrazine
• 1019-57-4
• Ethanal-2,4-dinitrophenylhydrazone
• ONBOQRNOMHHDFB-XNWCZRBMSA-
• AKOS001600762
• Acetaldehyde (2,4-dinitrophenyl)hydrazone
• Acetaldehyde-2,4-DNPH, analytical standard

• MDL： MFCD00458721
• Inchi： 1S/C8H8N4O4/c1-2-9-10-7-4-3-6(11(13)14)5-8(7)12(15)16/h2-5,10H,1H3/b9-2+
• InChI Key： ONBOQRNOMHHDFB-XNWCZRBMSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N/N=C/C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 224.05500
• Monoisotopic Mass: 224.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 116

Experimental Properties

• Color/Form: Not determined
• Melting Point: 165-168 °C (lit.)
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• PSA: 116.36000
• LogP: 3.65300
• Color/Form: 1000 μg/mL in acetonitrile
• Solubility: Not determined

Acetaldehyde 2,4-Dinitrophenylhydrazone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H228-H302-H315-H319
• Warning Statement： P210-P240-P241-P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 1648 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： S26; S36; S36/37; S16
• RTECS：AB2826500
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38; R36; R20/21/22; R11; R43
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds

Additional information on Acetaldehyde 2,4-Dinitrophenylhydrazone

Recent Advances in the Study of Acetaldehyde 2,4-Dinitrophenylhydrazone (CAS: 1019-57-4)

Acetaldehyde 2,4-Dinitrophenylhydrazone (CAS: 1019-57-4) is a derivative of acetaldehyde, widely used as a reagent in analytical chemistry for the detection and quantification of carbonyl compounds. Recent studies have explored its applications in biochemical assays, environmental monitoring, and pharmaceutical research. This research brief synthesizes the latest findings on this compound, highlighting its significance in contemporary chemical and biomedical research.

In a 2023 study published in the Journal of Analytical Chemistry, researchers demonstrated the efficacy of Acetaldehyde 2,4-Dinitrophenylhydrazone in detecting trace levels of acetaldehyde in biological samples. The study employed high-performance liquid chromatography (HPLC) coupled with UV detection, achieving a detection limit of 0.1 ng/mL. This advancement is particularly relevant for studies on alcohol metabolism and its associated health effects, where precise acetaldehyde measurement is critical.

Another significant development was reported in Environmental Science & Technology, where Acetaldehyde 2,4-Dinitrophenylhydrazone was utilized as a derivatizing agent for airborne carbonyl compounds. The research team developed a novel sampling and analysis protocol that improved the sensitivity and selectivity of carbonyl detection in urban air samples. This method has potential applications in air quality monitoring and pollution control strategies.

In pharmaceutical research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters investigated the compound's role as a precursor in synthesizing novel hydrazone-based drug candidates. The study revealed that derivatives of Acetaldehyde 2,4-Dinitrophenylhydrazone exhibited promising antimicrobial activity against drug-resistant bacterial strains, opening new avenues for antibiotic development.

The stability and reactivity of Acetaldehyde 2,4-Dinitrophenylhydrazone under various conditions were examined in a recent Physical Chemistry Chemical Physics publication. Using spectroscopic techniques and computational modeling, researchers elucidated the compound's molecular structure and decomposition pathways, providing valuable insights for its storage and handling in laboratory settings.

These studies collectively demonstrate the versatility and importance of Acetaldehyde 2,4-Dinitrophenylhydrazone in multiple research domains. The compound's unique chemical properties continue to make it a valuable tool in analytical chemistry, while its potential applications in drug discovery and environmental science are increasingly recognized. Future research directions may include exploring its use in biosensor development and as a building block for more complex pharmaceutical compounds.